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Compound of Interest

Compound Name: 2,2-Dichloro-1,3-benzodioxole

Cat. No.: B1313652 Get Quote

An In-Depth Technical Guide to 2,2-Dichloro-1,3-
benzodioxole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,2-Dichloro-1,3-benzodioxole, a

significant chemical intermediate. This document collates its chemical identity, physicochemical

properties, synthesis protocols, safety information, and applications, with a focus on data

relevant to research and development.

Chemical Identity and Properties
2,2-Dichloro-1,3-benzodioxole is a halogenated heterocyclic organic compound. Its core

structure consists of a benzene ring fused to a five-membered dioxole ring, with two chlorine

atoms attached to the methylene carbon of the dioxole ring.

CAS Number: 2032-75-9[1][2][3]

Molecular Formula: C₇H₄Cl₂O₂[1][2]

A summary of its key physicochemical properties is presented in the table below.
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Property Value Source(s)

Molecular Weight 191.01 g/mol [1][2]

Appearance Colorless liquid N/A

Density 1.54 g/cm³ [4]

Boiling Point 215 °C [4]

Flash Point 85 °C (185 °F) [4]

Solubility Reacts violently with water [5]

Sensitivity Moisture sensitive [4]

Synthesis and Experimental Protocols
2,2-Dichloro-1,3-benzodioxole is primarily synthesized from 1,3-benzodioxole (also known as

1,2-methylenedioxybenzene). While several patents outline its synthesis, a detailed, publicly

available, step-by-step laboratory protocol is not extensively documented in peer-reviewed

literature. The most cited method is the photochlorination of 1,3-benzodioxole.

Synthesis Pathway Overview:
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1,3-Benzodioxole

2,2-Dichloro-1,3-benzodioxole

Photochlorination

Cl₂ (gas)

Radical Initiator
(e.g., Benzoyl Peroxide)
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(e.g., Benzotrifluoride)

2,2-Dichloro-1,3-benzodioxole

2,2-Difluoro-1,3-benzodioxole

Halogen Exchange

Fluorinating Agent
(e.g., KF, HF)

Chloride Salts
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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